Cas no 1805920-37-9 (3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine
• CAS No: 1805920-37-9
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4860666
• Update Time: 2025-06-08

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-6-3(2-12)4(11)1-5(13-6)7(9)10/h1,7H,2,12H2
• InChI Key： XMUTUVDRVWMHMQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805920-37-9): A Comprehensive Overview

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805920-37-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine.

Chemical Structure and Properties

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine is a halogenated pyridine derivative that incorporates an aminomethyl group, a bromine atom, a difluoromethyl group, and an iodine atom. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The aminomethyl group provides opportunities for further functionalization and conjugation with other biomolecules, while the halogen substituents (bromine and iodine) contribute to the compound's reactivity and potential biological activity.

The molecular formula of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine is C₈H₇BrF₂IN₂, with a molecular weight of approximately 315.95 g/mol. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the sequential introduction of the functional groups onto a pyridine scaffold. For instance, a typical synthetic route might start with 2-bromo-4-iodopyridine, which can be synthesized via bromination and iodination reactions on pyridine. The next step involves the introduction of the difluoromethyl group, often achieved through a nucleophilic substitution reaction using difluoroacetic acid or its derivatives.

The final step in the synthesis involves the addition of the aminomethyl group. This can be accomplished through reductive amination using formaldehyde and ammonia or an amine derivative. The choice of reagents and reaction conditions is crucial to ensure high yields and purity of the final product.

Biological Activity and Applications

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine has shown promising biological activity in various preclinical studies. One notable application is its potential as a lead compound for the development of antiviral agents. Recent research has demonstrated that compounds with similar structural features exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to antiviral properties, 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine has been investigated for its anticancer potential. Studies have shown that this compound can selectively inhibit cancer cell proliferation by interfering with key signaling pathways involved in cell growth and survival. For example, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine. One study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

Another area of active research involves the use of halogenated pyridines like 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine in imaging applications. The presence of iodine atoms makes these compounds suitable for radiolabeling with isotopes such as iodine-125 or iodine-131, which can be used for diagnostic imaging or targeted radiotherapy.

Safety Considerations

In handling any chemical compound, safety is paramount. While specific safety data for 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine may vary depending on its form and concentration, general precautions should be taken to ensure safe handling and storage. It is advisable to work with this compound in a well-ventilated area or fume hood to minimize exposure to vapors or dust. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when handling this material.

Toxicity studies have not yet been extensively reported for this specific compound; however, given its halogenated nature and potential reactivity, it is prudent to assume that it may pose some health risks if not handled properly. Therefore, it is recommended to consult material safety data sheets (MSDS) or other relevant safety guidelines before working with this compound.

Conclusion

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805920-37-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides opportunities for further functionalization and optimization, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activity and potential therapeutic uses, highlighting its significance in advancing our understanding of complex biological processes.